Cas no 1704108-54-2 (1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine)

• Product Name: 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine
• CAS No: 1704108-54-2
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5843457
• PubChem ID: 117466295
• Update Time: 2025-10-24

1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine
• EN300-1925162
• 1704108-54-2

• Inchi： 1S/C12H15BrClN/c13-9-4-5-10(11(14)8-9)12(15)6-2-1-3-7-12/h4-5,8H,1-3,6-7,15H2
• InChI Key： WLEQODNUAOISKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1(CCCCC1)N

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine

1-(4-Bromo-2-Chlorophenyl)Cyclohexan-1-Amine: A Comprehensive Overview

1-(4-Bromo-2-Chlorophenyl)Cyclohexan-1-Amine, also known by its CAS Registry Number 1704108-54-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amine group and a substituted phenyl ring containing bromine and chlorine atoms. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the precise introduction of the bromine and chlorine substituents onto the phenyl ring. This method not only enhances the purity of the final product but also facilitates scalability for industrial applications.

The physical and chemical properties of CAS No. 1704108-54-2 have been extensively studied to understand its behavior under different conditions. For instance, research has shown that the compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while being relatively insoluble in water. This property makes it suitable for use in organic solvent-based reactions, particularly in the synthesis of bioactive molecules.

In terms of biological activity, 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amine has demonstrated potential as a lead compound in drug discovery efforts. Studies have shown that it can modulate certain enzyme activities and receptor interactions, making it a promising candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases. Recent research has focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce potential toxicity.

The application of CAS No. 1704108-54-2 extends beyond pharmacology into materials science. Its unique structure lends itself well to the development of advanced materials, such as polymers and coatings, where its halogen substituents can contribute to improved thermal stability and mechanical properties. Emerging studies are exploring its role in nanotechnology, particularly in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.

From an environmental standpoint, understanding the ecological impact of 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amino is crucial for sustainable practices. Recent investigations have assessed its biodegradability under aerobic and anaerobic conditions, with findings suggesting that it undergoes slow degradation due to the stability imparted by its halogenated aromatic ring. These insights are valuable for developing strategies to minimize environmental contamination during its production and use.

In conclusion, CAS No. 1704108-54-2, or 1-(4-bromo-2-chlorophenyl)cyclohexan-1-amino, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to various fields in the coming years.